7-Chloro-5-methoxythieno[3,2-b]pyridine

• IUPAC Name: 7-chloro-5-methoxythieno[3,2-b]pyridine
• InChI: InChI=1S/C8H6ClNOS/c1-11-7-4-5(9)8-6(10-7)2-3-12-8/h2-4H,1H3
• InChI Key: DYIGNOAYBDOTRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C(=C1)Cl)SC=C2
• Molecular Formula: C8H6ClNOS
• DSSTOX Substance ID: DTXSID00504912
• Molecular Weight: 199.66 g/mol
• CAS RN: 74695-46-8

Description

“7-Chloro-5-methoxythieno[3,2-b]pyridine” is a chemical compound with the molecular formula C8H6ClNOS. It has a molecular weight of 199.66. The IUPAC name for this compound is 7-chlorothieno[3,2-b]pyridin-5-yl methyl ether.

Molecular Structure Analysis

The InChI code for “7-Chloro-5-methoxythieno[3,2-b]pyridine” is 1S/C8H6ClNOS/c1-11-7-4-5(9)8-6(10-7)2-3-12-8/h2-4H,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“7-Chloro-5-methoxythieno[3,2-b]pyridine” is a solid at room temperature. It should be stored in a dry place at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research by Puvvala et al. (2014) presents a convenient and efficient method for synthesizing various thieno[3,2-b]pyridine derivatives, including 7-Chloro-5-methoxythieno[3,2-b]pyridine. This process involves thioalkylation, cyclization, and demethylation, resulting in the formation of 2-arylthieno[3,2-b]pyridin-7(4H)-ones and their derivatives (Puvvala et al., 2014).

• Chemical Reactivity and Derivatives : Further research by Puvvala et al. (2017) explores the synthesis of 7-chloro-2-arylthieno[3,2-b]pyridin-3-ols and their derivatization into various aminoaryl, aryloxy, and thioaryloxy derivatives. This highlights the chemical reactivity and potential for creating a range of compounds from the base thieno[3,2-b]pyridine structure (Puvvala et al., 2017).

Applications in Material Science

• Polymer Solar Cells : A study by Chen et al. (2017) demonstrates the use of pyridine-incorporated polymers, derived from thieno[3,2-b]pyridine structures, as cathode interfacial layers in polymer solar cells. This application shows the potential of thieno[3,2-b]pyridine derivatives in enhancing the efficiency of solar energy devices (Chen et al., 2017).

Biological Research and Medicine

• Antitumor Properties : Research by Al-Trawneh et al. (2021) identifies thieno[2,3-b]pyridine derivatives as potential anti-cancer agents. This includes studies on the cytotoxicity of these compounds towards leukemia cells, showing promising avenues for cancer treatment research (Al-Trawneh et al., 2021).

• Synthetic Pathways for Medicinal Chemistry : The work of Boschelli et al. (2005) focuses on the synthesis of thieno[3,2-b]pyridine-6-carbonitriles, including the 7-chloro derivative, as inhibitors of Src kinase activity. This application is significant in the development of new drugs for various diseases (Boschelli et al., 2005).

Agricultural Applications

• Insecticidal Activity : Bakhite et al. (2014) explored the insecticidal activity of various pyridine derivatives, including thieno[2,3-b]pyridine compounds. This research indicates potential applications of these compounds in agricultural pest control (Bakhite et al., 2014).

Safety and Hazards

The compound has been classified with the signal word “Warning” and the hazard statement H302, which indicates that it may be harmful if swallowed. Precautionary measures include wearing protective gloves, clothing, and eye/face protection (P280), and rinsing cautiously with water in case of eye contact (P305+P351+P338).